Cas no 2322969-91-3 (methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate)

• Product name: methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate
• CAS No: 2322969-91-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5311388
• PubChem ID: 129897633

methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2322969-91-3
• methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate
• F6782-4317
• AKOS032950579
• Methyl 5-oxo-1-[2-(2-pyridinyl)ethyl]-3-pyrrolidinecarboxylate

• Inchi： 1S/C13H16N2O3/c1-18-13(17)10-8-12(16)15(9-10)7-5-11-4-2-3-6-14-11/h2-4,6,10H,5,7-9H2,1H3
• InChI Key： RZIGGMSQTJBXIP-UHFFFAOYSA-N
• SMILES： N1(CCC2=NC=CC=C2)C(=O)CC(C(OC)=O)C1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• pka: 5.40±0.12(Predicted)

Additional information on methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate (CAS No. 2322969-91-3)

Methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate (CAS No. 2322969-91-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their biological activities and utility in drug discovery. The presence of both pyridine and ester functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

Recent trends in scientific literature highlight the growing interest in heterocyclic compounds, particularly those containing nitrogen atoms, as they often exhibit promising pharmacological properties. Researchers frequently search for terms like "pyrrolidine-based drug candidates" or "pyridine derivatives in medicinal chemistry," reflecting the demand for innovative scaffolds in drug development. The CAS No. 2322969-91-3 compound aligns with these trends, offering a platform for further structural modifications.

The synthesis of methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula and weight are critical for analytical characterization, often determined using techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and identity of the compound, which is essential for its application in high-value research.

In the context of green chemistry, scientists are increasingly exploring sustainable synthetic routes for compounds like CAS No. 2322969-91-3. Questions such as "How to optimize the synthesis of pyrrolidine derivatives?" or "What are the eco-friendly alternatives for heterocycle synthesis?" are commonly raised in academic and industrial forums. This compound's potential for scalable and environmentally benign production adds to its appeal.

Another area of interest is the compound's role in catalysis and material science. Its pyridine moiety can act as a ligand in metal-catalyzed reactions, while the ester group offers opportunities for polymer functionalization. Such applications are frequently searched under keywords like "pyridine ligands in catalysis" or "ester-functionalized polymers," underscoring its interdisciplinary relevance.

From a drug discovery perspective, methyl 5-oxo-1-[2-(pyridin-2-yl)ethyl]pyrrolidine-3-carboxylate serves as a precursor for designing bioactive molecules. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers often inquire about "pyrrolidine scaffolds in CNS drug design" or "anti-inflammatory heterocycles," making this compound a valuable subject for further investigation.

In summary, CAS No. 2322969-91-3 represents a chemically intriguing and functionally diverse compound with broad applications in pharmaceuticals, catalysis, and materials science. Its alignment with current research trends and frequent search queries ensures its continued relevance in scientific discourse. Future studies may explore its structure-activity relationships and industrial-scale synthesis, further solidifying its importance in modern chemistry.